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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanidine nitrate, with the CAS number 506-93-4, is a salt formed from guanidine and nitric

acid. It presents as a white, crystalline solid and is highly soluble in water.[1][2][3] While the

broader class of guanidine-containing compounds is of significant interest in medicinal

chemistry for a wide range of therapeutic applications, guanidine nitrate itself is most

prominently utilized as a high-energy material and a versatile chemical intermediate.[4][5] Its

applications include use as a gas generant in automotive airbags, a monopropellant in model

rocket engines, and a precursor in the synthesis of other compounds such as nitroguanidine

and sulfadiazine.[3][5][6][7] In the realm of research and drug development, it is also explored

in specific drug formulations and employed in biochemical assays, for instance, in protein

denaturation studies.[8][9] This guide provides an in-depth overview of the core properties,

synthesis, and analysis of guanidine nitrate.

Physicochemical and Safety Data
A summary of the key quantitative properties of guanidine nitrate is presented below. It is

imperative to handle this compound with appropriate safety precautions due to its hazardous

nature as both a fuel and an oxidizer.[5]
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Property Value Reference(s)

Identifiers

CAS Number 506-93-4

Molecular Formula CH₅N₃·HNO₃

Molecular Weight 122.08 g/mol [1]

Physical Properties

Appearance White crystalline solid [1][10]

Density 1.44 g/cm³

Melting Point 213–215 °C

Solubility in Water Soluble [1]

Safety and Toxicity

LD₅₀ (Oral, rat) 730 mg/kg

Hazard Statements

May intensify fire; oxidizer.

Harmful if swallowed. Causes

serious eye irritation.

[11][12]

Precautionary Statements

Keep away from heat, sparks,

and flame. Do not store near

combustible materials. Use

with adequate ventilation.

[13][14]

NFPA 704 Diamond
Health: 2, Flammability: 3,

Instability: 3, Special: OX

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of guanidine nitrate are

crucial for its application in research and development.
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Synthesis of Guanidine Nitrate from Dicyandiamide and
Ammonium Nitrate
This method is a common industrial and laboratory-scale procedure for producing guanidine
nitrate.

Materials:

Dicyandiamide (2.5 moles, 210 g)

Ammonium Nitrate (5.5 moles, 440 g)

Deionized Water

1 L Round-bottom flask

Oil bath

Heating mantle

Steam bath

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Create an intimate mixture of dicyandiamide and ammonium nitrate and place it in the 1 L

round-bottom flask.[1]

Place the flask in an oil bath preheated to 110-120 °C.[1]

Gradually raise the temperature of the oil bath to 160 °C over approximately 30 minutes.[1]

Maintain the temperature at 160 °C for three hours. During the first hour, the mixture will melt

and then solidify into a cake.[1]

After three hours, remove the flask from the oil bath and allow it to cool.[1]
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Extract the product from the solid cake by adding successive portions of hot water

(approximately 2 L in total) on a steam bath until all soluble material is dissolved.[1]

Filter the hot solution to remove insoluble byproducts such as ammeline and ammelide.[1]

The filtrate contains guanidine nitrate along with some unreacted ammonium nitrate.[1]

Purification by Recrystallization
To obtain a purer product, the crude guanidine nitrate can be recrystallized.

Materials:

Crude guanidine nitrate

Deionized Water

Beakers

Hot plate

Ice bath

Filtration apparatus

Procedure:

Dissolve the crude guanidine nitrate in a minimal amount of boiling water (approximately 1

L for the yield from the synthesis above).

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

facilitate crystallization.

Filter the recrystallized guanidine nitrate and wash the crystals with a small amount of cold

deionized water.

A second crop of crystals can be obtained by concentrating the mother liquor to about 250

mL and repeating the cooling and filtration process.[1]
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Dry the purified crystals in a desiccator or a vacuum oven at a low temperature. The melting

point of the recrystallized product should be around 213–214 °C.[1]

Analytical Method: High-Performance Thin-Layer
Chromatography (HPTLC)
HPTLC provides a rapid and efficient method for the separation and quantification of

guanidine nitrate, particularly for quality control.

Materials and Equipment:

HPTLC silica gel 60 F254 plates

Standard solutions of guanidine nitrate and nitroguanidine in distilled water

Developing chamber

Densitometer with UV detector

Mobile phase: Dioxane–tetrahydrofuran 1:1 (v/v)

Procedure:

Pre-treat the HPTLC plates with methanol to improve the baseline and signal-to-noise ratio.

[10]

Spot the standard and sample solutions onto the HPTLC plate.[10]

Develop the plate in a chamber saturated with the mobile phase.

After development, dry the plate and perform UV detection at 210 nm for guanidine nitrate.

[10]

Quantify the amount of guanidine nitrate by absorbance densitometry and comparison of

peak areas with the calibration curve generated from the standard solutions.[10]

Experimental and Logical Diagrams
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The following diagrams illustrate the workflow for the synthesis and purification of guanidine
nitrate, as well as a logical diagram of its primary applications.

Synthesis Extraction & Filtration Purification

Mix Dicyandiamide &
Ammonium Nitrate

Heat to 160°C
for 3 hours

Cool to
Room Temperature

Extract with
Hot Water Hot Filtration Crude Guanidine

Nitrate Solution
Recrystallize from

Boiling Water
Cool to Induce
Crystallization

Filter Purified
Crystals Dry Crystals Pure Guanidine

Nitrate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of guanidine nitrate.

Energetic Materials Chemical Synthesis Intermediate Research & Development

Guanidine Nitrate
(CAS 506-93-4)

Airbag Gas Generators Monopropellants Nitroguanidine Sulfadiazine Sulfonylurea Herbicides Protein Denaturation Drug Formulations Biochemical Assays

Click to download full resolution via product page

Caption: Primary application areas of guanidine nitrate.

Conclusion
Guanidine nitrate is a compound with significant industrial and research applications, primarily

stemming from its energetic properties and its utility as a chemical precursor. While it does not

play a direct role in known biological signaling pathways, its importance in the synthesis of

pharmaceuticals and its use in biochemical research make it a relevant compound for

professionals in drug development and life sciences. A thorough understanding of its

properties, synthesis, and handling is essential for its safe and effective use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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